molecular formula C8H8Si2 B14258023 CID 78062988

CID 78062988

Cat. No.: B14258023
M. Wt: 160.32 g/mol
InChI Key: DBPQVWPEVHDBNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CID 78062988 (PubChem Compound Identifier 78062988) is a chemical compound whose structural and functional properties are under investigation. Its characterization likely includes analytical techniques such as GC-MS and LC-ESI-MS for structural elucidation, as demonstrated in studies on related compounds .

Properties

Molecular Formula

C8H8Si2

Molecular Weight

160.32 g/mol

InChI

InChI=1S/C8H8Si2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3

InChI Key

DBPQVWPEVHDBNE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1[Si])C)[Si]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78062988 involves specific reaction conditions and reagents. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often involve multiple steps, including the preparation of intermediate compounds, purification processes, and final synthesis under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The methods used in industrial settings are designed to be cost-effective and scalable, often involving continuous flow processes and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

CID 78062988 undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and catalysts.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

    Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

    Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

    Catalysts: Such as palladium on carbon or platinum.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxygenated derivatives, while reduction may yield hydrogenated compounds.

Scientific Research Applications

CID 78062988 has a wide range of scientific research applications, including:

    Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 78062988 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The detailed molecular targets and pathways involved are typically elucidated through experimental studies and computational modeling.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Properties

For example:

Property CID 78062988 (Hypothetical) CID 46907796 Tubocurarine (CID 6000) CAS 6007-85-8
Molecular Formula CₙHₘXₖ (Inferred) C₂₄H₂₈N₂O₄S C₃₇H₄₁N₂O₆ C₆H₂O₃S
Molecular Weight ~400–500 Da 456.56 Da 609.73 Da 154.14 Da
Solubility (Water) Moderate (e.g., 1–5 mg/mL) Not reported Low (0.01 mg/mL) 2.58 mg/mL
Bioactivity Potential dimerization agent Nrf2 inhibitor Nicotinic acetylcholine antagonist Not reported
Synthesis Method Vacuum distillation fractions Multi-step organic synthesis Natural alkaloid extraction THF-mediated coupling


Key Observations :

  • CID 46907796 and Tubocurarine exhibit distinct bioactivities (enzyme inhibition vs. receptor antagonism), highlighting the diversity of CID-classified compounds.
  • Solubility and molecular weight vary significantly across analogs, influencing their pharmacokinetic profiles .

Functional and Mechanistic Comparisons

Dimerization Activity

This compound may share functional similarities with photocleavable chemical inducers of dimerization (CIDs), such as pRap and biotinylated rapamycin derivatives. These compounds enable spatiotemporal control of protein interactions but differ in permeability and localization efficiency. For instance:

  • This compound Hypothetical Role : If designed as a cell-permeant CID, it could surpass predecessors in intracellular targeting efficiency.
Enzyme Inhibition

CID 46907796 (Nrf2 inhibitor) and its analogs (ChEMBL 1724922, ChEMBL1711746) demonstrate structure-activity relationships critical for drug design. This compound might exhibit similar target specificity if part of this class, with variations in binding affinity due to substituent groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.